N-(2-methoxyethyl)-2,5-dimethyl-3-phenylpyrazolo[1,5-a]pyrimidin-7-amine

• IUPAC Name: N-(2-methoxyethyl)-2,5-dimethyl-3-phenylpyrazolo[1,5-a]pyrimidin-7-amine
• InChI: InChI=1S/C17H20N4O/c1-12-11-15(18-9-10-22-3)21-17(19-12)16(13(2)20-21)14-7-5-4-6-8-14/h4-8,11,18H,9-10H2,1-3H3
• InChI Key: WKLRIEOYGFUNCD-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(C(=NN2C(=C1)NCCOC)C)C3=CC=CC=C3
• Molecular Formula: C17H20N4O
• Molecular Weight: 296.37 g/mol

Description

“N-(2-methoxyethyl)-2,5-dimethyl-3-phenylpyrazolo[1,5-a]pyrimidin-7-amine” is a pyrazolo[1,5-a]pyrimidine derivative. Pyrazolo[1,5-a]pyrimidines are a class of compounds that have been found to exhibit a wide range of biological activities.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by a pyrazolo[1,5-a]pyrimidine core, which is a bicyclic structure consisting of a pyrazole ring fused with a pyrimidine ring.

Chemical Reactions Analysis

Amines, such as the one present in this compound, can undergo a variety of reactions, including alkylation and acylation.

Physical And Chemical Properties Analysis

The physical and chemical properties would depend on the specific structure of the compound. For example, properties such as density, boiling point, and molar refractivity could be influenced by factors like the presence of functional groups and the overall molecular structure.

Mechanism of Action

The mechanism of action would depend on the specific biological activity of the compound. Some pyrazolo[1,5-a]pyrimidines have been found to have antitumor effects.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties and uses. It’s important to handle all chemicals with appropriate safety precautions.

Future Directions

Pyrazolo[1,5-a]pyrimidines are a class of compounds with diverse biological activities, making them a topic of interest for future research.